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Compound of Interest

Compound Name: Calcium levulinate

Cat. No.: B1209534

An In-depth Technical Guide to Calcium
Levulinate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of calcium levulinate, a
significant organic calcium salt used in pharmaceutical formulations, drug development, and
nutritional supplementation. It covers its chemical structure, physicochemical properties,
synthesis, and mechanism of action, with a focus on providing detailed data and experimental
protocols for a scientific audience.

Chemical Structure and Identification

Calcium levulinate is the calcium salt of levulinic acid (4-oxopentanoic acid). It is typically
available in anhydrous or dihydrate form. The structure consists of a central calcium ion (Ca2*)
ionically bonded to two levulinate anions.

The key identifiers for calcium levulinate are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1209534?utm_src=pdf-interest
https://www.benchchem.com/product/b1209534?utm_src=pdf-body
https://www.benchchem.com/product/b1209534?utm_src=pdf-body
https://www.benchchem.com/product/b1209534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier

Value (Anhydrous)

Value (Dihydrate)

IUPAC Name

calcium;4-oxopentanoate[1][2]

[3]

calcium;bis(4-

oxopentanoate);dihydrate[4]

Molecular Formula

C10H14Ca06[1][2][5][6]

C10H18CaOs[4]

CC(=0)CCC(=0)

CC(=0)CCC(=0)

SMILES [O-].CC(=0)CCC(=0)[O-]. [O-].CC(=0)CCC(=0)[0O-].0.0.
[Ca+2][1][2][7] [Ca+2][4][8]
APKDPOQXVKRLEP- WQFDRFDIWAMOPA-

INChl Key
UHFFFAOYSA-L[1][2][7] UHFFFAOYSA-L[8]

CAS Number 591-64-0[1][5][6] 5743-49-7[4][9]

Physicochemical Properties

Calcium levulinate is recognized for its high solubility and bioavailability, making it particularly

suitable for parenteral and oral dosage forms.[10][11] Its high solubility of over 30% at 25°C is

a notable advantage.[4][5]

Property Value References

Molecular Weight 270.29 g/mol (Anhydrous) [11[2][5][6]

306.32 g/mol (Dihydrate) [4119]
White crystalline or amorphous

Appearance [2][°]
powder

Melting Point 119-125 °C [9][12]

pH (10% solution) 7.0-85 [91[12]

N Freely soluble in water; slightly

Solubility ] [9][10][13]
soluble in alcohol.

Loss on Drying 10.5% - 12.0% (Dihydrate) [12][14]

) ~14.8% (higher than calcium

Calcium Content [41[5][15]
lactate)
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Experimental Protocols

This section details methodologies for the synthesis and quality control analysis of calcium
levulinate, compiled from established literature and patents.

The synthesis of calcium levulinate is a straightforward acid-base reaction. It can be prepared

from biomass-derived levulinic acid and a calcium source, such as calcium hydroxide or
calcium carbonate from eggshells.[16][17][18]

Protocol: (Based on reaction with Calcium Hydroxide[15][17])

o Preparation: Add a stoichiometric amount of calcium hydroxide to a reaction vessel
containing purified water.

¢ Reaction: While stirring, slowly add levulinic acid to the calcium hydroxide slurry at room
temperature (20-25°C).

e pH Control: Continue the addition of levulinic acid until the reaction mixture reaches a pH of
approximately 6.7-7.0 to ensure complete neutralization.

 Purification: The resulting solution may be treated with activated carbon for decolorization
and then filtered to remove impurities.

o Crystallization: The clear filtrate is concentrated and then cooled to a low temperature (O-
5°C) to induce crystallization of calcium levulinate dihydrate.

¢ [solation & Drying: The crystals are isolated by filtration, washed with cold water, and then
dried under vacuum at 60°C.[12]

The purity of calcium levulinate is determined by a complexometric titration assay to quantify
the calcium content.[12][14]

Protocol:

o Sample Preparation: Accurately weigh approximately 600 mg of Calcium Levulinate and
dissolve it in 150 mL of water containing 2 mL of 3 N hydrochloric acid.
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 Titration Setup: Use a magnetic stirrer for continuous mixing. Add 30 mL of 0.05 M edetate
disodium (EDTA) VS from a 50-mL buret.

e pH Adjustment: Add 15 mL of 1 N sodium hydroxide to the solution.
« Indicator: Add approximately 300 mg of hydroxy naphthol blue indicator.

o Endpoint: Continue the titration with 0.05 M edetate disodium VS until a distinct blue
endpoint is observed.

o Calculation: Each mL of 0.05 M edetate disodium is equivalent to 13.51 mg of anhydrous
calcium levulinate (C10H14CaOs).

Visualized Workflows and Pathways

To better illustrate the processes and mechanisms related to calcium levulinate, the following
diagrams are provided using the DOT language.

This diagram outlines the general laboratory-scale process for producing pure calcium
levulinate.

Levulinic Acid

Initial Filtration Low-Temp Crystal Slurn
(Remove Insolubles) Crystallization >R

Calcium Source
(e.g., Ca(OH): or CacO3)

Figure 1: General Workflow for Calcium Levulinate Synthesis

Click to download full resolution via product page
Caption: Figure 1: General Workflow for Calcium Levulinate Synthesis.

This diagram illustrates the key steps of the USP titrimetric assay for determining the purity of
calcium levulinate.
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Weigh ~600 mg of
Calcium Levulinate Sample

Dissolve in 150 mL H20
+ 2 mL 3N HCI

Add 30 mL of
0.05 M EDTA

Add 15 mL of 1N NaOH

Add 300 mg of
Hydroxy Naphthol Blue

Titrate with 0.05 M EDTA
to Blue Endpoint

Calculate Purity based
on Titrant Volume

Figure 2: Workflow for USP Titrimetric Assay

Click to download full resolution via product page
Caption: Figure 2: Workflow for USP Titrimetric Assay.

As a calcium supplement, calcium levulinate serves to increase extracellular and
subsequently intracellular calcium concentrations. The dissociated Ca2* ions then act as crucial
second messengers in signal transduction.
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Figure 3: Role of Ca?* in a General Signaling Pathway

Click to download full resolution via product page

Caption: Figure 3: Role of Ca2* in a General Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the chemical structure of calcium levulinate?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209534#what-is-the-chemical-structure-of-calcium-
levulinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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